Ginkgolic acid C17:1 Ginkgolic acid C17:1 Ginkgolic Acid C17-1 is a hydroxybenzoic acid. It is functionally related to a salicylic acid.
2-(10-Heptadecenyl)-6-hydroxybenzoic acid is a natural product found in Knema laurina, Ginkgo biloba, and Spondias mombin with data available.
Brand Name: Vulcanchem
CAS No.: 111047-30-4
VCID: VC20765183
InChI: InChI=1S/C24H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(25)23(21)24(26)27/h7-8,17,19-20,25H,2-6,9-16,18H2,1H3,(H,26,27)/b8-7-
SMILES: CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Molecular Formula: C24H38O3
Molecular Weight: 374.6 g/mol

Ginkgolic acid C17:1

CAS No.: 111047-30-4

Cat. No.: VC20765183

Molecular Formula: C24H38O3

Molecular Weight: 374.6 g/mol

* For research use only. Not for human or veterinary use.

Ginkgolic acid C17:1 - 111047-30-4

Specification

Description Ginkgolic Acid C17-1 is a hydroxybenzoic acid. It is functionally related to a salicylic acid.
2-(10-Heptadecenyl)-6-hydroxybenzoic acid is a natural product found in Knema laurina, Ginkgo biloba, and Spondias mombin with data available.
CAS No. 111047-30-4
Molecular Formula C24H38O3
Molecular Weight 374.6 g/mol
IUPAC Name 2-[(Z)-heptadec-10-enyl]-6-hydroxybenzoic acid
Standard InChI InChI=1S/C24H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(25)23(21)24(26)27/h7-8,17,19-20,25H,2-6,9-16,18H2,1H3,(H,26,27)/b8-7-
Standard InChI Key MBYNDKVOZOAOIS-FPLPWBNLSA-N
Isomeric SMILES CCCCCC/C=C\CCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
SMILES CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Canonical SMILES CCCCCCC=CCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Melting Point 45 - 46 °C

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